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Compound of Interest

N1,5-Dimethylbenzene-1,2-
Compound Name: o
diamine

Cat. No.: B177756

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1,5-Dimethylbenzene-1,2-diamine, with the CAS number 131019-87-9, is an aromatic
amine whose physical and chemical properties are of interest in various research and
development applications, including synthetic chemistry and materials science. This technical
guide provides a summary of the available physical property data for this compound. It is
important to note that publicly available experimental data for this specific isomer is limited.
Therefore, this guide also includes generalized experimental protocols for the determination of
key physical properties applicable to substituted diamines.

Core Physical Properties

A summary of the known and computed physical properties of N1,5-Dimethylbenzene-1,2-
diamine is presented in the table below. It is crucial to distinguish this isomer from the more
commonly cited 4,5-dimethylbenzene-1,2-diamine, as their physical properties differ
significantly.
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Property Value Source

Molecular Formula CsHi2N2 PubChem[1]

Molecular Weight 136.19 g/mol PubChem[1]

CAS Number 131019-87-9 PubChem[1]

Melting Point 64-67 °C Hoffman Fine Chemicals[2]
Boiling Point Data not available

Solubility Data not available

XLogP3 1.3 PubChem (Computed)[1]

Storage Conditions

Room temperature, away from

MySkinRecipes|[3]

light, stored under inert gas

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of N1,5-

Dimethylbenzene-1,2-diamine are not readily available in the public domain. However, the

following sections describe generalized methodologies that are standard in the characterization
of solid organic compounds.

Determination of Melting Point

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.

Procedure:

o Asmall, finely powdered sample of the compound is packed into a capillary tube to a height
of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.
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o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample is recorded as the melting point range.

Determination of Boiling Point (for liquids at
atmospheric or reduced pressure)

While N1,5-Dimethylbenzene-1,2-diamine is reported as a solid at room temperature, a
boiling point determination would be relevant for its purification by distillation or for high-
temperature applications. A standard method for micro-scale boiling point determination is the
Siwoloboff method.

Procedure:

» A small amount of the substance is placed in a fusion tube.

o A capillary tube, sealed at one end, is inverted and placed into the fusion tube.
e The assembly is attached to a thermometer and heated in a heating bath.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Solubility
The solubility of a compound in various solvents is a critical parameter. A general qualitative
and quantitative procedure is outlined below.

Procedure:

e Qualitative Assessment: To a series of small test tubes, each containing approximately 1 mL
of a different solvent (e.g., water, ethanol, acetone, toluene, hexane), a small, pre-weighed
amount (e.g., 10 mg) of the compound is added. The tubes are agitated and observed for
dissolution.

¢ Quantitative Assessment (Isothermal Saturation Method):
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o An excess amount of the solid compound is added to a known volume of the solvent in a
sealed container.

o The mixture is agitated at a constant temperature for a prolonged period to ensure
equilibrium is reached.

o The saturated solution is then filtered to remove the undissolved solid.

o A known volume of the filtrate is taken, the solvent is evaporated, and the mass of the
dissolved solid is determined. The solubility is then calculated (e.g., in g/100 mL).

Visualizations
Logical Synthesis Workflow

While a specific, detailed synthesis protocol for N1,5-Dimethylbenzene-1,2-diamine is not
available in the cited literature, a plausible synthetic route can be conceptualized based on
general organic chemistry principles for the synthesis of N-alkylated aromatic amines. A
common approach involves the selective N-alkylation of a suitable precursor. The following
diagram illustrates a logical workflow for such a synthesis.

Caption: A potential synthetic pathway for N1,5-Dimethylbenzene-1,2-diamine.

Experimental Workflow for Physical Property
Determination

The characterization of a newly synthesized or sourced chemical compound follows a logical
progression of experiments to determine its physical properties. The following diagram outlines
a typical workflow.
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Workflow for Physical Property Determination
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Caption: A standard workflow for the experimental determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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